Cas no 128117-22-6 (Benzyl 3-hydroxyazetidine-1-carboxylate)

• Product Name: Benzyl 3-hydroxyazetidine-1-carboxylate
• CAS No: 128117-22-6
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD09037849
• CID: 838519
• PubChem ID: 10081755
• Update Time: 2025-10-06

Benzyl 3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Cbz-3-Hydroxyazetidine
• [4-(tert-Butyldimethylsilyloxymethyl)cyclohexyl]methanol
• 1-Azetidinecarboxylic acid, 3-hydroxy-, phenylmethyl ester
• benzyl 3-hydroxyazetidine-1-carboxylate
• N-Cbz-3-hydroxyazetidine
• 1-Cbz-3-(hydroxy)azetidine
• Phenylmethyl 3-hydroxyazetidine-1-carboxylate
• 1-N-CBZ-3-HYDROXYAZETIDINE
• 1-Benzyloxycarbonyl-3-hydroxyazetidine
• 3-Hydroxy-azetidine-1-carboxylic acid benzyl ester
• AMBZ0205
• XJWSNDGCJMGHSR-UHFFFAOYSA-N
• HT844
• RW3821
• TRA0043862
• 3-Hydroxy-azetidine-1-carboxylic acid benzylester
• SY018172
• CS-M1634
• SCHEMBL603957
• HY-77475
• PB27970
• MFCD09037849
• AC-26591
• FS-2446
• 128117-22-6
• Q-103132
• DTXSID30435306
• AKOS012406600
• DB-003396
• EN300-80142
• 1-Azetidinecarboxylic acid 3-hydroxy-, phenylMethyl ester
• Benzyl 3-hydroxyazetidine-1-carboxylate

• MDL： MFCD09037849
• Inchi： 1S/C11H13NO3/c13-10-6-12(7-10)11(14)15-8-9-4-2-1-3-5-9/h1-5,10,13H,6-8H2
• InChI Key： XJWSNDGCJMGHSR-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 207.09000
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 0.8

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.317
• Boiling Point: 356.7°C at 760 mmHg
• Flash Point: 169.518℃
• Refractive Index: 1.608
• PSA: 49.77000
• LogP: 0.93760

Benzyl 3-hydroxyazetidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Benzyl 3-hydroxyazetidine-1-carboxylate

Professional Introduction to Benzyl 3-hydroxyazetidine-1-carboxylate (CAS No. 128117-22-6)

Benzyl 3-hydroxyazetidine-1-carboxylate, a compound with the chemical formula C₁₀H₁₁O₃, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 128117-22-6, has garnered attention due to its structural complexity and potential applications in drug development. The presence of both azetidine and hydroxyl functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the realm of heterocyclic chemistry.

The structural motif of Benzyl 3-hydroxyazetidine-1-carboxylate features a six-membered azetidine ring substituted with a hydroxyl group at the 3-position and an ester group at the 1-position, further protected by a benzyl moiety. This configuration not only provides stability to the molecule but also allows for facile modifications at various positions, making it a valuable building block in medicinal chemistry. The benzyl ester group, in particular, can be hydrolyzed under mild conditions to reveal the corresponding carboxylic acid, which can then be further functionalized to yield a wide array of derivatives.

In recent years, there has been growing interest in azetidine derivatives due to their potential biological activities. The hydroxyl group in Benzyl 3-hydroxyazetidine-1-carboxylate can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. This feature has led to its exploration as a scaffold for designing molecules with therapeutic properties. For instance, modifications at the hydroxyl and ester positions have been investigated for their effects on receptor binding affinity and metabolic stability.

One of the most compelling aspects of Benzyl 3-hydroxyazetidine-1-carboxylate is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The azetidine ring itself is a common structural feature in many bioactive molecules, providing both rigidity and flexibility necessary for effective binding. The hydroxyl group further enhances this potential by allowing for diverse chemical modifications.

The synthesis of Benzyl 3-hydroxyazetidine-1-carboxylate typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the reaction of an azetidinone derivative with benzyl alcohol under basic conditions to form the benzyl ester. Subsequent functionalization of the hydroxyl group can be achieved through various methods, including oxidation or reduction strategies, depending on the desired final product.

Recent advancements in synthetic methodologies have also contributed to more efficient routes for producing Benzyl 3-hydroxyazetidine-1-carboxylate. For example, catalytic hydrogenation techniques have been employed to introduce the hydroxyl group with higher selectivity and yield. Additionally, green chemistry principles have been integrated into these processes to minimize waste and improve sustainability. These innovations not only enhance the practicality of producing this compound but also align with broader efforts to make pharmaceutical synthesis more environmentally friendly.

The biological evaluation of Benzyl 3-hydroxyazetidine-1-carboxylate and its derivatives has revealed several promising activities. Studies have shown that certain modifications can lead to compounds with potent inhibitory effects on enzymes such as kinases and proteases. These enzymes are often overexpressed in pathological conditions like cancer, making them attractive targets for drug discovery. Furthermore, the ability of these derivatives to modulate receptor activity has opened up avenues for developing treatments for neurological disorders.

In conclusion, Benzyl 3-hydroxyazetidine-1-carboxylate (CAS No. 128117-22-6) is a versatile and valuable compound in pharmaceutical research. Its unique structural features and synthetic accessibility make it an excellent candidate for developing novel therapeutic agents. As research continues to uncover new biological activities and synthetic strategies, this molecule is poised to play an increasingly important role in drug discovery and development.